Cas no 832674-04-1 (5-bromo-2-(2-chlorophenyl)methoxy-3-iodobenzaldehyde)

• Product Name: 5-bromo-2-(2-chlorophenyl)methoxy-3-iodobenzaldehyde
• CAS No: 832674-04-1
• MF: C₁₄H₉BrClIO₂
• MW: 451.481534719467
• MDL: MFCD02257522
• CID: 3058607
• PubChem ID: 19577730
• Update Time: 2025-10-28

5-bromo-2-(2-chlorophenyl)methoxy-3-iodobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(2-chloro-benzyloxy)-3-iodo-benzaldehyde
• 5-bromo-2-(2-chlorophenyl)methoxy-3-iodobenzaldehyde
• 832674-04-1
• BBL039573
• 5-bromo-2-[(2-chlorophenyl)methoxy]-3-iodobenzaldehyde
• CS-0349998
• STK348922
• 5-Bromo-2-((2-chlorobenzyl)oxy)-3-iodobenzaldehyde
• EN300-228136
• AKOS000307834
• DTXSID801211858
• 5-bromo-2-[(2-chlorobenzyl)oxy]-3-iodobenzaldehyde

• MDL： MFCD02257522
• Inchi： 1S/C14H9BrClIO2/c15-11-5-10(7-18)14(13(17)6-11)19-8-9-3-1-2-4-12(9)16/h1-7H,8H2
• InChI Key： VUCYAAVWFJCASO-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(C=O)=C1OCC1C=CC=CC=1Cl)Br

Computed Properties

• Exact Mass: 449.85192Da
• Monoisotopic Mass: 449.85192Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3Ų

Additional information on 5-bromo-2-(2-chlorophenyl)methoxy-3-iodobenzaldehyde

Research Briefing on 5-bromo-2-(2-chlorophenyl)methoxy-3-iodobenzaldehyde (CAS: 832674-04-1) in Chemical Biology and Pharmaceutical Applications

The compound 5-bromo-2-(2-chlorophenyl)methoxy-3-iodobenzaldehyde (CAS: 832674-04-1) has recently emerged as a significant intermediate in pharmaceutical synthesis and chemical biology research. This halogen-rich benzaldehyde derivative exhibits unique electronic properties due to its strategic substitution pattern, making it particularly valuable for the development of novel therapeutic agents and chemical probes. Recent studies have focused on its application in medicinal chemistry, particularly as a building block for kinase inhibitors and as a precursor for fluorescent labeling reagents.

Structural analysis reveals that the compound's orthogonal halogen substitutions create an electron-deficient aromatic system that facilitates nucleophilic aromatic substitution reactions, while the aldehyde functionality provides a versatile handle for further derivatization. The 2-chlorobenzyl ether moiety contributes to enhanced lipophilicity, which has been exploited in recent drug discovery programs targeting membrane-associated proteins. Density functional theory (FT) calculations published in 2023 suggest that the compound's conformation is stabilized by intramolecular halogen-halogen interactions between the iodine and bromine atoms.

In synthetic methodology developments, researchers at several institutions have reported improved protocols for the preparation of 5-bromo-2-(2-chlorophenyl)methoxy-3-iodobenzaldehyde. A 2024 publication in the Journal of Medicinal Chemistry describes a microwave-assisted synthesis that reduces reaction times from 18 hours to 45 minutes while maintaining yields above 85%. This advancement addresses previous challenges with the compound's sensitivity to prolonged heating, which often led to decomposition of the aldehyde functionality.

Pharmacological screening data indicates that derivatives of this compound show promising activity against several disease targets. Most notably, a 2023 study demonstrated that structural analogs exhibit nanomolar inhibition of Bruton's tyrosine kinase (BTK), with the iodine atom playing a critical role in binding pocket interactions. The compound's unique halogen pattern has also enabled its use in positron emission tomography (PET) tracer development, where radioiodinated versions have shown excellent in vivo stability and target specificity.

Recent safety and toxicology assessments (2024) have established that 5-bromo-2-(2-chlorophenyl)methoxy-3-iodobenzaldehyde displays favorable ADME (absorption, distribution, metabolism, and excretion) properties for a compound of its molecular weight. Metabolic studies using human liver microsomes indicate primary clearance pathways through glucuronidation of the benzyl alcohol metabolite, with minimal cytochrome P450 involvement. These findings support its continued development as a pharmaceutical intermediate.

Looking forward, research directions for this compound include exploration of its potential in PROTAC (proteolysis targeting chimera) development and as a warhead in covalent inhibitor design. The presence of multiple halogen atoms offers unique opportunities for both protein target engagement and subsequent structural modification. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for oncology and inflammatory disease applications.